2-(Trifluoromethyl)aniline
2-(Trifluoromethyl)aniline
2-trifluoromethylaniline appears as a colorless liquid with a fishlike odor. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
88-17-5
VCID:
VC0126271
InChI:
InChI=1S/C7H6F3N/c8-7(9,10)5-3-1-2-4-6(5)11/h1-4H,11H2
SMILES:
C1=CC=C(C(=C1)C(F)(F)F)N
Molecular Formula:
C7H6F3N
Molecular Weight:
161.12 g/mol
2-(Trifluoromethyl)aniline
CAS No.: 88-17-5
Reference Standards
VCID: VC0126271
Molecular Formula: C7H6F3N
Molecular Weight: 161.12 g/mol
| CAS No. | 88-17-5 |
|---|---|
| Product Name | 2-(Trifluoromethyl)aniline |
| Molecular Formula | C7H6F3N |
| Molecular Weight | 161.12 g/mol |
| IUPAC Name | 2-(trifluoromethyl)aniline |
| Standard InChI | InChI=1S/C7H6F3N/c8-7(9,10)5-3-1-2-4-6(5)11/h1-4H,11H2 |
| Standard InChIKey | VBLXCTYLWZJBKA-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(F)(F)F)N |
| Canonical SMILES | C1=CC=C(C(=C1)C(F)(F)F)N |
| Boiling Point | 187.0 °C |
| Melting Point | 35.5 °C |
| Physical Description | 2-trifluoromethylaniline appears as a colorless liquid with a fishlike odor. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. |
| Description | 2-trifluoromethylaniline appears as a colorless liquid with a fishlike odor. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. |
| Synonyms | 2-(Trifluoromethyl)benzenamine; α,α,α-Trifluoro-o-toluidine; 2-(Trifluoromethyl)aniline; 2-(Trifluoromethyl)benzenamine; 2-Amino-α,α,α-trifluorotoluene; 2-Trifluoromethylphenylamine; NSC 10336; o-(Trifluoromethyl)aniline; o-(Trifluoromethyl)phenylami |
| PubChem Compound | 6922 |
| Last Modified | Nov 11 2021 |
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